Cas no 1431966-18-5 (3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride)

• Product Name: 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride
• CAS No: 1431966-18-5
• MF: C₁₂H₁₈ClFN₂O
• MW: 260.735525608063
• CID: 4700155
• Update Time: 2025-06-08

3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• PIMVBTKBFZWNDA-UHFFFAOYSA-N
• PC410109
• [3-Fluoro-4-(2-pyrrolidin-1-ylethoxy)phenyl]amine hydrochloride
• 3-fluoro-4-{[2-(1-pyrrolidinyl)ethyl]oxy}phenyl amine hydrochloride
• (3-fluoro-4-{[2-(1-pyrrolidinyl)ethyl]oxy}phenyl)ammonium chloride
• 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride

• Inchi： 1S/C12H17FN2O.ClH/c13-11-9-10(14)3-4-12(11)16-8-7-15-5-1-2-6-15;/h3-4,9H,1-2,5-8,14H2;1H
• InChI Key： PIMVBTKBFZWNDA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1OCCN1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride

Comprehensive Overview of 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride (CAS No. 1431966-18-5)

The compound 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride (CAS No. 1431966-18-5) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its fluoro and pyrrolidine functional groups, exhibits unique properties that make it a subject of interest for drug discovery and development. Its molecular structure combines a phenylamine backbone with a pyrrolidin-1-yl-ethoxy side chain, which enhances its bioavailability and target specificity.

In recent years, the demand for fluorinated compounds like 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride has surged due to their applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine. The incorporation of a fluoro group often improves metabolic stability and binding affinity, making this compound a promising candidate for treating various diseases.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride in drug development?" Studies suggest that its unique structure allows it to interact with specific biological targets, such as enzymes or receptors, which are critical in pathways associated with inflammation and neurodegeneration. This has led to its exploration in preclinical trials for conditions like Alzheimer's disease and autoimmune disorders.

Another hot topic in the scientific community is the synthetic route for CAS No. 1431966-18-5. Researchers are optimizing its synthesis to improve yield and purity, which are essential for scaling up production. The use of palladium-catalyzed cross-coupling reactions and reductive amination techniques has been reported, highlighting the compound's versatility in organic synthesis. These advancements are crucial for meeting the growing demand in academic and industrial labs.

The physicochemical properties of 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride also play a pivotal role in its applicability. Its solubility in polar solvents like water and DMSO, along with its stability under physiological conditions, makes it suitable for in vitro and in vivo studies. These attributes are often highlighted in forums discussing "How to handle and store fluorinated phenylamine derivatives?", a common query among laboratory professionals.

From a commercial perspective, the compound's patent landscape and supply chain are of great interest. Suppliers and manufacturers are increasingly listing CAS No. 1431966-18-5 in their catalogs, catering to the needs of researchers working on high-throughput screening and structure-activity relationship (SAR) studies. The compound's availability in bulk quantities has further accelerated its adoption in drug discovery pipelines.

In conclusion, 3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine hydrochloride represents a fascinating intersection of chemistry and biology. Its potential applications in therapeutic development, coupled with ongoing research into its mechanism of action, position it as a valuable tool for modern science. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative drug candidates and next-generation pharmaceuticals.